alpha-Bag cell peptide (1-9)

Catalog No.
S12557625
CAS No.
M.F
C53H83N15O12
M. Wt
1122.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
alpha-Bag cell peptide (1-9)

Product Name

alpha-Bag cell peptide (1-9)

IUPAC Name

2-[[2-[[2-[[2-[[2-[[2-[[2-[[1-(2-aminopropanoyl)pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylpentanoic acid

Molecular Formula

C53H83N15O12

Molecular Weight

1122.3 g/mol

InChI

InChI=1S/C53H83N15O12/c1-29(2)24-37(63-44(72)36(15-10-22-60-53(57)58)62-49(77)42-16-11-23-68(42)50(78)31(5)54)45(73)61-35(14-9-21-59-52(55)56)43(71)64-38(26-32-12-7-6-8-13-32)46(74)65-39(27-33-17-19-34(70)20-18-33)47(75)67-41(28-69)48(76)66-40(51(79)80)25-30(3)4/h6-8,12-13,17-20,29-31,35-42,69-70H,9-11,14-16,21-28,54H2,1-5H3,(H,61,73)(H,62,77)(H,63,72)(H,64,71)(H,65,74)(H,66,76)(H,67,75)(H,79,80)(H4,55,56,59)(H4,57,58,60)

InChI Key

LGDUQVHQAYSLBL-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CO)C(=O)NC(CC(C)C)C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C3CCCN3C(=O)C(C)N

Alpha-Bag Cell Peptide (1-9) is a neuropeptide derived from the bag cell neurons of the marine mollusk Aplysia californica. This peptide is a fragment of the larger alpha-bag cell peptide, which plays a crucial role in modulating neuronal excitability and neurotransmission. The first nine amino acids of this peptide are particularly significant due to their biological activity and potential therapeutic applications. The sequence of Alpha-Bag Cell Peptide (1-9) is as follows: Serine-Arginine-Serine-Serine-Tyrosine-Serine-Arginine-Leucine-Torine.

Primarily involving neurotransmitter modulation. It has been shown to reduce levels of cyclic adenosine monophosphate (cAMP) in response to stimulation, which indicates its role in inhibiting certain signaling pathways that are typically activated during neuronal excitation . This modulation can influence the synthesis of other neuropeptides, such as proenkephalin-like hormones, by altering intracellular signaling cascades .

The biological activity of Alpha-Bag Cell Peptide (1-9) includes the inhibition of neuronal excitability and the modulation of synaptic transmission. This peptide has been observed to mimic the effects of longer forms of bag cell peptides, leading to prolonged depolarization and inhibition of specific neurons within the Aplysia nervous system . Additionally, it plays a role in the regulation of reproductive behaviors and stress responses in these organisms.

The synthesis of Alpha-Bag Cell Peptide (1-9) can be achieved through solid-phase peptide synthesis techniques. This method allows for the stepwise assembly of amino acids on a solid support, facilitating the formation of the desired peptide sequence with high purity and yield. Alternatively, recombinant DNA technology can be employed to produce this peptide in host cells, allowing for large-scale production suitable for research and therapeutic applications.

Alpha-Bag Cell Peptide (1-9) has several applications in neuroscience research due to its ability to modulate synaptic transmission and neuronal excitability. It is used as a tool for studying neuronal signaling pathways and understanding the mechanisms underlying neuropeptide action in both invertebrate and vertebrate models. Furthermore, its potential therapeutic applications include treatment strategies for neurological disorders where modulation of neurotransmitter systems is beneficial.

Studies have demonstrated that Alpha-Bag Cell Peptide (1-9) interacts with specific receptors on target neurons, influencing their excitability and neurotransmitter release. The peptide's ability to reduce cAMP levels suggests it may act through G-protein coupled receptors that mediate inhibitory signaling pathways . Further research into these interactions can provide insights into its mechanism of action and potential therapeutic targets.

Several compounds share structural or functional similarities with Alpha-Bag Cell Peptide (1-9). These include:

  • Beta-Endorphin: An endogenous opioid peptide that modulates pain and stress responses.
  • Substance P: A neuropeptide involved in pain perception and inflammatory responses.
  • Neuropeptide Y: A peptide that regulates various physiological processes including appetite and anxiety.

Comparison Table

CompoundStructure TypeBiological RoleUnique Features
Alpha-Bag Cell Peptide (1-9)NeuropeptideModulates neuronal excitabilitySpecific to Aplysia; reduces cAMP levels
Beta-EndorphinNeuropeptidePain modulationOpioid receptor agonist
Substance PNeuropeptidePain perceptionInvolved in inflammatory responses
Neuropeptide YNeuropeptideAppetite regulationInfluences stress response and energy balance

Alpha-Bag Cell Peptide (1-9) stands out due to its specific origin from Aplysia neurons and its unique mechanism of action involving cAMP modulation, distinguishing it from other neuropeptides that may have broader or different roles within various biological systems.

XLogP3

-2.7

Hydrogen Bond Acceptor Count

15

Hydrogen Bond Donor Count

15

Exact Mass

1121.63456314 g/mol

Monoisotopic Mass

1121.63456314 g/mol

Heavy Atom Count

80

Dates

Last modified: 08-09-2024

Explore Compound Types